Cas no 108293-75-0 (Ethanone, 1-[2-methoxy-5-methyl-3-(2-propenyl)phenyl]-)
108293-75-0 structure
Product Name:Ethanone, 1-[2-methoxy-5-methyl-3-(2-propenyl)phenyl]-
CAS No:108293-75-0
MF:C13H16O2
MW:204.264944076538
CID:1185630
PubChem ID:13788052
Update Time:2025-04-20
Ethanone, 1-[2-methoxy-5-methyl-3-(2-propenyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-[2-methoxy-5-methyl-3-(2-propenyl)phenyl]-
- 1-(2-methoxy-5-methyl-3-prop-2-enylphenyl)ethanone
- 1-[2-Methoxy-5-methyl-3-(prop-2-en-1-yl)phenyl]ethan-1-one
- 1-(3-Allyl-2-methoxy-5-methylphenyl)ethanone
- 108293-75-0
- DTXSID50549459
-
- Inchi: 1S/C13H16O2/c1-5-6-11-7-9(2)8-12(10(3)14)13(11)15-4/h5,7-8H,1,6H2,2-4H3
- InChI Key: HLXLQLCYELHBNQ-UHFFFAOYSA-N
- SMILES: O(C)C1C(C(C)=O)=CC(C)=CC=1CC=C
Computed Properties
- Exact Mass: 204.115029749g/mol
- Monoisotopic Mass: 204.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 2.93470
Ethanone, 1-[2-methoxy-5-methyl-3-(2-propenyl)phenyl]- Related Literature
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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